(3-Benzyl-1-bicyclo[1.1.1]pentanyl)methanamine

• IUPAC Name: (3-benzyl-1-bicyclo[1.1.1]pentanyl)methanamine
• InChI: InChI=1S/C13H17N/c14-10-13-7-12(8-13,9-13)6-11-4-2-1-3-5-11/h1-5H,6-10,14H2
• InChI Key: XYCISDLHTMWVSW-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(C2)CN)CC3=CC=CC=C3
• Molecular Formula: C13H17N
• Molecular Weight: 187.28 g/mol

Description

“(3-Benzyl-1-bicyclo[1.1.1]pentanyl)methanamine” is a compound that contains a bicyclo[1.1.1]pentane (BCP) core. BCPs are important bioisosteres of the phenyl ring. They have been demonstrated to be valuable pharmacophores, especially as para-disubstituted benzene replacements.

Synthesis Analysis

The synthesis of BCPs bearing carbon and halogen substituents can be achieved under exceptionally mild reaction conditions. A practical general reaction that gives BCPs on mg- to kg-quantities using just light has been reported. This strategy has prepared >300 functionalized BCPs on a (multi)gram scale.

Chemical Reactions Analysis

BCPs can undergo various chemical reactions. For instance, a 3-component reaction between N-benzyl ketimines, [1.1.1]propellane, and pinacol boronates can generate benzylamine BCP pinacol boronates. These structures are analogous to highly sought diarylmethanamine cores, which are common motifs in bioactive molecules.

Future Directions

The use of BCPs in drug discovery is expected to increase due to their beneficial properties. The development of practical synthetic methods for BCPs should ease the transition of BCP-containing bioactive compounds to clinical candidates, and subsequently to drugs. Furthermore, the exploration of the chemical space of BCPs is expected to continue, with a focus on developing new synthetic methods and applications.